- Nickel-Catalyzed Arylation of C(sp3)-O Bonds in Allylic Alkyl Ethers with Organoboron Compounds, Organic Letters, 2021, 23(17), 6612-6616
Cas no 95176-68-4 (Benzenepropanoic acid, a-methylene-, phenylmethyl ester)
95176-68-4 structure
Product Name:Benzenepropanoic acid, a-methylene-, phenylmethyl ester
CAS No:95176-68-4
MF:C17H16O2
MW:252.307744979858
CID:1985367
Update Time:2023-09-14
Benzenepropanoic acid, a-methylene-, phenylmethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, a-methylene-, phenylmethyl ester
- Benzenepropanoic acid, α-methylene-, phenylmethyl ester
- phenylmethyl α-methylenebenzenepropanoate
- Phenylmethyl α-methylenebenzenepropanoate (ACI)
- 2-Benzylacrylic acid benzyl ester
- Benzyl 2-benzylacrylate
- Benzyl α-methylenebenzenepropanoate
-
- Inchi： 1S/C17H16O2/c1-14(12-15-8-4-2-5-9-15)17(18)19-13-16-10-6-3-7-11-16/h2-11H,1,12-13H2
- InChI Key： ILYJSOSRVQNFMO-UHFFFAOYSA-N
- SMILES： O=C(C(CC1C=CC=CC=1)=C)OCC1C=CC=CC=1
Benzenepropanoic acid, a-methylene-, phenylmethyl ester Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: Triphenylphosphine , Bis(1,5-cyclooctadiene)nickel Solvents: Toluene ; 12 h, 120 °C
Reference
Production Method 2
Reaction Conditions
Reference
- Alkylaminoalkyl-sulfonyl-terminated β-alanineamide amino-diol compounds for treatment of hypertension, United States, , ,
Production Method 3
Reaction Conditions
Reference
- Alkylaminoalkyl-terminated sulfide/sulfonyl-containing cycloalkylalkyl-alanine amino-diol compounds as renin inhibitors for treatment of hypertension, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Preparation of oxiranyl and oxetanyl renin inhibiting compounds, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
Reference
- Renin-inhibiting functionalized peptidyl aminodiols and - triols, European Patent Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Tripotassium phosphate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; 1 h, 25 °C
Reference
- Pd-Catalyzed Threefold Arylation of Baylis-Hillman Bromides and Acetates with Triarylbismuth Reagents, European Journal of Organic Chemistry, 2012, 2012(24), 4580-4589
Production Method 7
Reaction Conditions
1.1 Reagents: Sodium acetate Catalysts: Triphenylphosphine , Bis(1,5-cyclooctadiene)nickel Solvents: Toluene ; 12 h, 100 °C
Reference
- Method for synthesis of allyl aryl compound by cross coupling reaction of allyl alkyl ether and arylboronic acid under action of nickel catalyst, China, , ,
Production Method 8
Reaction Conditions
1.1 Reagents: Hantzsch ester Catalysts: L-Proline ; 1 h, 25 °C
1.2 12 h, 65 °C
1.2 12 h, 65 °C
Reference
- High-yielding sequential one-pot synthesis of chiral and achiral α-substituted acrylates via a metal-free reductive coupling reaction, Organic & Biomolecular Chemistry, 2014, 12(29), 5400-5406
Production Method 9
Reaction Conditions
Reference
- Preparation of alkylaminoalkyl-terminated sulfide/sulfonyl-containing propargyl amino-diol compounds for treatment of hypertension., World Intellectual Property Organization, , ,
Production Method 10
Reaction Conditions
Reference
- Renin inhibitors: C-terminal oxetanes as potent transition-state mimics, Bioorganic & Medicinal Chemistry, 1994, 2(9), 927-37
Production Method 11
Reaction Conditions
Reference
- Preparation of heterocyclylsulfonyl peptides as renin inhibitors, European Patent Organization, , ,
Production Method 12
Reaction Conditions
Reference
- Preparation of aminodiol-containing peptides as renin inhibitors, European Patent Organization, , ,
Benzenepropanoic acid, a-methylene-, phenylmethyl ester Raw materials
- 2,2-dimethyl-1,3-dioxane-4,6-dione
- Phenylboronic acid
- 2-Propenoic acid, 2-(methoxymethyl)-, phenylmethyl ester
- Triphenylbismuth
- Benzyl alcohol
- Benzaldehyde
- N,N-Dimethylmethyleneiminium Iodide
Benzenepropanoic acid, a-methylene-, phenylmethyl ester Preparation Products
Benzenepropanoic acid, a-methylene-, phenylmethyl ester Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
95176-68-4 (Benzenepropanoic acid, a-methylene-, phenylmethyl ester) Related Products
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